Cas no 2137747-64-7 (3-Isoxazolemethanamine, 4-methyl-N-(phenylmethyl)-)

• Product Name: 3-Isoxazolemethanamine, 4-methyl-N-(phenylmethyl)-
• CAS No: 2137747-64-7
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5257300
• Update Time: 2025-06-12

3-Isoxazolemethanamine, 4-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolemethanamine, 4-methyl-N-(phenylmethyl)-

• Inchi： 1S/C12H14N2O/c1-10-9-15-14-12(10)8-13-7-11-5-3-2-4-6-11/h2-6,9,13H,7-8H2,1H3
• InChI Key： FLGUJEXYQOIYPF-UHFFFAOYSA-N
• SMILES： O1C=C(C)C(CNCC2=CC=CC=C2)=N1

Additional information on 3-Isoxazolemethanamine, 4-methyl-N-(phenylmethyl)-

Comprehensive Overview of 3-Isoxazolemethanamine, 4-methyl-N-(phenylmethyl)- (CAS No. 2137747-64-7)

3-Isoxazolemethanamine, 4-methyl-N-(phenylmethyl)-, with the CAS number 2137747-64-7, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique isoxazole core and benzylamine substitution, serves as a versatile building block in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 3-Isoxazolemethanamine derivatives", "applications of 4-methyl-N-(phenylmethyl) isoxazole", and "CAS 2137747-64-7 suppliers", reflecting its growing relevance in both academic and industrial settings.

The structural features of 3-Isoxazolemethanamine, 4-methyl-N-(phenylmethyl)- make it a valuable intermediate in the development of pharmaceuticals and agrochemicals. The isoxazole ring is known for its bioisosteric properties, often used to enhance the pharmacokinetic profiles of drug candidates. Recent trends in drug discovery emphasize the importance of heterocyclic compounds, with queries such as "isoxazole derivatives in drug design" and "benzylamine-modified heterocycles" becoming increasingly common. This compound's potential in targeting neurological disorders and inflammatory diseases aligns with current research hotspots, further driving its demand.

From a synthetic perspective, 3-Isoxazolemethanamine, 4-methyl-N-(phenylmethyl)- can be prepared through multi-step reactions involving cyclization and N-alkylation techniques. Laboratories often explore "optimized routes for isoxazoleamine synthesis" or "scalable production of CAS 2137747-64-7" to improve yield and purity. The compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry, addressing the need for efficient drug discovery workflows.

In material science, 3-Isoxazolemethanamine derivatives are investigated for their role in designing functional polymers and coordination complexes. Searches like "isoxazole-based ligands for catalysis" or "phenylmethyl isoxazole in materials" highlight its cross-disciplinary applications. The compound's ability to act as a chelating agent or monomer opens avenues for innovations in nanotechnology and renewable energy sectors, resonating with global sustainability goals.

Quality control and analytical characterization of CAS 2137747-64-7 are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed, as evidenced by search queries like "analytical methods for 4-methyl-N-(phenylmethyl) isoxazole". Regulatory compliance and green chemistry principles further influence its production, with users frequently seeking "eco-friendly synthesis of isoxazoleamines".

The commercial availability of 3-Isoxazolemethanamine, 4-methyl-N-(phenylmethyl)- through specialized chemical suppliers ensures its accessibility for diverse applications. Keywords such as "bulk suppliers of CAS 2137747-64-7" and "custom synthesis of isoxazole derivatives" reflect market dynamics. As research continues to uncover new utilities, this compound remains a focal point for innovation, bridging gaps between chemical synthesis, biological activity, and material functionality.